2-Butoxy-5-fluoropyrimidin-4(3H)-one

• Molecular Formula: C8H11FN2O2
• Molecular Weight: 186.18 g/mol
• IUPAC Name: 2-butoxy-5-fluoro-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H11FN2O2/c1-2-3-4-13-8-10-5-6(9)7(12)11-8/h5H,2-4H2,1H3,(H,10,11,12)
• InChI Key: LTFHAQJWOBCJPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC=C(C(=O)N1)F

Description

2-Butoxy-5-fluoropyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C8H11FN2O2 and its molecular weight is 186.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 5.8 g quantity of metal sodium is dissolved in 300 ml of absolute n-butanol, 14.9 g of 2-chloro-5-fluoropyrimidin-4-one is added to the solution and the mixture is heated in a sealed tube at 140° to 150° C for 5 hours for reaction. The solvent is distilled off from the reaction mixture, 50 ml of water is added to the residue and the pH of the mixture is adjusted to 4-5 to separate out crystals, which are recrystallized from ethanol to give 17.1 g of white crystalline 2-n-butoxy-5-fluoropyrimidin-4-one in a yield of 91.9%, m.p. 127°-129° C.